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Compound of Interest

Compound Name: Cetyl Palmitate

Cat. No.: B10822320

An In-depth Exploration of the Chemical Structure, Physicochemical Properties, and
Applications of a Versatile Excipient in Pharmaceutical and Cosmetic Development.

Executive Summary

Cetyl palmitate, the ester of cetyl alcohol and palmitic acid, is a multifunctional ingredient
widely employed in the pharmaceutical, cosmetic, and personal care industries.[1] Its waxy,
crystalline nature at room temperature, coupled with its desirable emollient, thickening, and
stabilizing properties, makes it a valuable component in a diverse range of formulations.[2] This
technical guide provides a comprehensive overview of cetyl palmitate, delving into its
chemical identity, physicochemical characteristics, synthesis, and multifaceted applications,
with a particular focus on its role in advanced drug delivery systems.

Chemical Identity and Structure

Cetyl palmitate, with the IUPAC name hexadecyl hexadecanoate, is a saturated fatty acid
ester.[3][4] It is formed through the formal condensation of palmitic acid (a 16-carbon saturated
fatty acid) and cetyl alcohol (a 16-carbon fatty alcohol).[3][5]

Chemical Formula: Cs2Hea02[2]

CAS Number: 540-10-3][6]
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Synonyms: Hexadecyl hexadecanoate, Palmityl palmitate, Hexadecanoic acid hexadecyl
ester[4][6]

The molecular structure of cetyl palmitate consists of a long, saturated hydrocarbon chain,

which imparts its characteristic lipophilic and waxy properties.
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Caption: Chemical structure of cetyl palmitate.

Physicochemical Properties

The physical and chemical properties of cetyl palmitate are fundamental to its functionality in
various formulations. It exists as a white, waxy solid, often in the form of flakes or pellets, with a

faint, pleasant odor.[5]
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Property Value Reference
Molecular Weight 480.86 g/mol [41[5]
Appearance White, waxy, crystalline solid [2]

Melting Point 44 - 56 °C [6]

Insoluble in water; soluble in
Solubility oils, hot acetone, and most [61[7]

organic solvents.

HLB Value 10 [6]
Acid Value max. 1 [5]
Saponification Value 112-123 [5]

The relatively low melting point of cetyl palmitate allows for easy incorporation into the oil
phase of emulsions during manufacturing.[6] Its insolubility in water and solubility in oils make it
an excellent emollient and occlusive agent, forming a protective barrier on the skin to reduce
moisture loss.[5][6]

Synthesis and Manufacturing

Historically, cetyl palmitate was a primary constituent of spermaceti, a waxy substance found
in the head of sperm whales. Due to the ban on whaling, modern production relies on the
esterification of plant- or animal-derived fatty acids and alcohols.[3] The primary synthesis route
involves the reaction of palmitic acid with cetyl alcohol.[5][8]

This reaction can be catalyzed by various methods, including enzymatic processes using
lipases, which offer a solvent-free and environmentally friendly approach.[8][9] Key parameters
influencing the reaction rate and yield include temperature, catalyst concentration, and the
molar ratio of the reactants.[9]
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Caption: Synthesis of cetyl palmitate via esterification.

Applications in Pharmaceutical and Cosmetic
Formulations

Cetyl palmitate's versatile properties make it a valuable excipient in a wide array of products.
[10]

Emollient and Moisturizer

In skincare and cosmetic products, cetyl palmitate functions as an emollient, softening and

smoothing the skin's surface.[2][11] It forms a protective, hon-greasy film that helps to prevent
transepidermal water loss, thereby maintaining skin hydration.[6][12] This makes it a common
ingredient in creams, lotions, and lip balms, particularly for dry and sensitive skin types.[6][13]

Thickening Agent and Stabilizer

Cetyl palmitate acts as a thickening agent, imparting a desirable viscosity and creamy texture
to emulsions.[2][5] It also contributes to the stability of formulations by preventing the
separation of oil and water phases.[1][6] In stick products like lipsticks and deodorant sticks, it
provides structure and improves the payoff characteristics.[6][14]

Advanced Drug Delivery: Solid Lipid Nanoparticles
(SLNs)

A significant application of cetyl palmitate in the pharmaceutical field is its use in the
formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). SLNs
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are colloidal drug delivery systems that offer several advantages, including controlled and
targeted drug release.

The crystalline structure of cetyl palmitate provides a solid matrix for encapsulating active
pharmaceutical ingredients (APIs).[15] This can protect the API from degradation, improve its
bioavailability, and enable sustained release over an extended period.[16][17] The crystallinity
of the cetyl palmitate in SLNs is a critical parameter that influences drug loading, entrapment
efficiency, and the release profile of the encapsulated drug.[15] Studies have shown that cetyl
palmitate-based SLNs can achieve high encapsulation efficiency and provide a controlled
release profile for up to 48 hours.[17]

Solid Lipid Nanoparticle (SLN)
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Caption: Cetyl palmitate as a matrix in SLNs for controlled drug release.

Experimental Protocols
Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of a cetyl palmitate sample.

Materials:

Cetyl palmitate sample

Capillary tubes (sealed at one end)

Melting point apparatus

Thermometer

Procedure:
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e Finely powder a small amount of the cetyl palmitate sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a rate of approximately 10°C per minute until the temperature is about
10°C below the expected melting point.

e Reduce the heating rate to 1-2°C per minute.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has melted (the end of the melting
range).

Gas Chromatography (GC) for Purity Assessment

Objective: To determine the purity of a cetyl palmitate sample and identify any impurities.

Principle: Gas chromatography separates volatile compounds based on their partitioning
between a stationary phase and a mobile gas phase.

Instrumentation and Conditions (Example):
e Gas Chromatograph: Equipped with a flame ionization detector (FID).

e Column: Fused-silica capillary column (e.g., 0.53-mm x 10-m) with a suitable stationary
phase (e.g., G2).[18]

e Carrier Gas: Helium.[18]
e Temperatures:
o Injector: 350°C[18]

o Detector: 350°C[18]
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o Column: Atemperature program is typically used to achieve optimal separation.[18]

e Injection Volume: 1 pL[18]
Procedure:

o Standard Preparation: Prepare a standard solution of high-purity cetyl palmitate in a
suitable solvent (e.g., n-Hexane).[18]

o Sample Preparation: Prepare a solution of the cetyl palmitate sample to be tested in the
same solvent and at the same concentration as the standard.[18]

« Injection: Inject the standard and sample solutions into the gas chromatograph.

e Analysis: Compare the chromatogram of the sample to that of the standard. The retention
time of the major peak in the sample chromatogram should correspond to that of the cetyl
palmitate peak in the standard chromatogram.[18] The area of the cetyl palmitate peak
relative to the total area of all peaks in the chromatogram is used to calculate the purity.

Safety and Regulatory Information

Cetyl palmitate is generally considered a safe and non-irritating ingredient for use in cosmetic
and pharmaceutical products.[6][19] The Cosmetic Ingredient Review (CIR) Expert Panel has
concluded that cetyl palmitate is safe for use in cosmetics.[6][19]

» Skin Irritation: Studies have shown that cetyl palmitate has a low potential for skin irritation
and sensitization.[6][19]

» Eye Irritation: Eye irritation tests have shown very mild or no irritation.[6][19]
» Toxicity: Dermal acute and subchronic studies have not shown evidence of toxicity.[19]

It is important to handle cetyl palmitate in accordance with good industrial hygiene and safety
practices.[20] When handling the molten substance, appropriate personal protective equipment
should be worn to prevent thermal burns.[21]

Conclusion
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Cetyl palmitate is a highly versatile and valuable excipient for researchers, scientists, and drug
development professionals. Its well-characterized physicochemical properties, excellent safety
profile, and multifaceted functionalities as an emollient, thickener, stabilizer, and a key
component in advanced drug delivery systems like SLNs, make it an indispensable ingredient
in the formulation of a wide range of pharmaceutical and cosmetic products. A thorough
understanding of its chemical structure and properties is crucial for optimizing its performance
in various applications and for the development of innovative and effective formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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